Cas no 672951-83-6 (7-[(Z)-2-(2-Thienyl)ethenyl]-2-[(3,4,4-trifluoro-3-butenyl)sulfanyl][1,2,4]triazolo[1,5-a]pyrimidine)

7-[(Z)-2-(2-Thienyl)ethenyl]-2-[(3,4,4-trifluoro-3-butenyl)sulfanyl][1,2,4]triazolo[1,5-a]pyrimidine structure
672951-83-6 structure
Product Name:7-[(Z)-2-(2-Thienyl)ethenyl]-2-[(3,4,4-trifluoro-3-butenyl)sulfanyl][1,2,4]triazolo[1,5-a]pyrimidine
CAS No:672951-83-6
MF:C15H11F3N4S2
MW:368.399850130081
CID:5026122
Update Time:2023-08-25

7-[(Z)-2-(2-Thienyl)ethenyl]-2-[(3,4,4-trifluoro-3-butenyl)sulfanyl][1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-[(Z)-2-(thiophen-2-yl)ethenyl]-2-[(3,4,4-trifluorobut-3-en-1-yl)sulfanyl]-[1,2,4]triazolo[1,5-a]pyrimidine
    • HMS578N15
    • 7-[(Z)-2-(2-thienyl)ethenyl]-2-[(3,4,4-trifluoro-3-butenyl)sulfanyl][1,2,4]triazolo[1,5-a]pyrimidine
    • 7-[(Z)-2-(2-Thienyl)ethenyl]-2-[(3,4,4-trifluoro-3-butenyl)sulfanyl][1,2,4]triazolo[1,5-a]pyrimidine
    • Inchi: 1S/C15H11F3N4S2/c16-12(13(17)18)6-9-24-15-20-14-19-7-5-10(22(14)21-15)3-4-11-2-1-8-23-11/h1-5,7-8H,6,9H2/b4-3-
    • InChI Key: ZRNZOQMYBJDLIZ-ARJAWSKDSA-N
    • SMILES: S(C1N=C2N=CC=C(/C=C\C3=CC=CS3)N2N=1)CC/C(=C(\F)/F)/F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 487
  • XLogP3: 4
  • Topological Polar Surface Area: 96.6

7-[(Z)-2-(2-Thienyl)ethenyl]-2-[(3,4,4-trifluoro-3-butenyl)sulfanyl][1,2,4]triazolo[1,5-a]pyrimidine Related Literature

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